Cas no 877264-73-8 (tert-Butyl 5-acetyl-1H-indazole-1-carboxylate)

Tert-Butyl 5-acetyl-1H-indazole-1-carboxylate is a protected indazole derivative featuring a tert-butoxycarbonyl (Boc) group at the 1-position and an acetyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The acetyl moiety offers reactivity for subsequent modifications, such as condensation or reduction reactions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry, including the development of heterocyclic scaffolds. The compound is typically handled under inert conditions to preserve its integrity.

tert-Butyl 5-acetyl-1H-indazole-1-carboxylate structure

877264-73-8 structure

Product Name:tert-Butyl 5-acetyl-1H-indazole-1-carboxylate

CAS No:877264-73-8

MF:C₁₄H₁₆N₂O₃

MW:260.288443565369

MDL:MFCD13182995

CID:1040509

PubChem ID:68355261

Update Time:2025-10-20

tert-Butyl 5-acetyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5-acetyl-1H-indazole-1-carboxylate
- tert-butyl 5-acetylindazole-1-carboxylate
- SCHEMBL12692642
- CKB26473
- A862440
- 1H-Indazole-1-carboxylic acid, 5-acetyl-, 1,1-dimethylethyl ester
- FT-0750187
- tert-Butyl5-acetyl-1H-indazole-1-carboxylate
- 1-(1-Boc-5-indazolyl)ethanone
- SY326641
- CS-0272097
- F17909
- 877264-73-8
- MFCD13182995
- DTXSID30738243
- AKOS016006077
- EN300-3273554
- DA-40947
- MDL： MFCD13182995
- Inchi： 1S/C14H16N2O3/c1-9(17)10-5-6-12-11(7-10)8-15-16(12)13(18)19-14(2,3)4/h5-8H,1-4H3
- InChI Key： WGOQOVURHJQHAF-UHFFFAOYSA-N
- SMILES： O(C(N1C2C=CC(C(C)=O)=CC=2C=N1)=O)C(C)(C)C

Computed Properties

Exact Mass: 260.11609238g/mol
Monoisotopic Mass: 260.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 61.2Å²

tert-Butyl 5-acetyl-1H-indazole-1-carboxylate Pricemore >>

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Chemenu	CM150002-1g	tert-Butyl 5-acetyl-1H-indazole-1-carboxylate	877264-73-8	95%	1g	$729	2021-08-05
Alichem	A269002235-1g	tert-Butyl 5-acetyl-1H-indazole-1-carboxylate	877264-73-8	95%	1g	$621.72	2023-08-31
TRC	B751133-2.5mg	tert-Butyl 5-Acetyl-1H-indazole-1-carboxylate	877264-73-8		2.5mg	$ 50.00	2022-06-06
TRC	B751133-5mg	tert-Butyl 5-Acetyl-1H-indazole-1-carboxylate	877264-73-8		5mg	$ 65.00	2022-06-06
TRC	B751133-25mg	tert-Butyl 5-Acetyl-1H-indazole-1-carboxylate	877264-73-8		25mg	$ 210.00	2022-06-06
Apollo Scientific	OR305063-250mg	tert-Butyl 5-acetyl-1H-indazole-1-carboxylate	877264-73-8		250mg	£390.00	2024-07-20
Chemenu	CM150002-1g	tert-Butyl 5-acetyl-1H-indazole-1-carboxylate	877264-73-8	95%	1g	$***	2023-03-31
eNovation Chemicals LLC	D516299-250mg	1H-Indazole-1-carboxylic acid, 5-acetyl-, 1,1-dimethylethyl ester	877264-73-8	95%	250mg	$324	2024-06-05
eNovation Chemicals LLC	D516299-1g	1H-Indazole-1-carboxylic acid, 5-acetyl-, 1,1-dimethylethyl ester	877264-73-8	95%	1g	$810	2024-06-05
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